Icaritin
Icaritin
Icaritin is a member of flavones.
Icaritin has been used in trials studying the treatment of Solid Tumors, Metastatic Breast Cancer, and Hepatocellular Carcinoma (HCC).
Icaritin is a natural product found in Epimedium acuminatum, Epimedium diphyllum, and other organisms with data available.
Icaritin has been used in trials studying the treatment of Solid Tumors, Metastatic Breast Cancer, and Hepatocellular Carcinoma (HCC).
Icaritin is a natural product found in Epimedium acuminatum, Epimedium diphyllum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
118525-40-9
VCID:
VC0530340
InChI:
InChI=1S/C21H20O6/c1-11(2)4-9-14-15(22)10-16(23)17-18(24)19(25)20(27-21(14)17)12-5-7-13(26-3)8-6-12/h4-8,10,22-23,25H,9H2,1-3H3
SMILES:
O=C1C(O)=C(C2=CC=C(OC)C=C2)OC3=C(C/C=C(C)\C)C(O)=CC(O)=C13
Molecular Formula:
C21H20O6
Molecular Weight:
368.4 g/mol
Icaritin
CAS No.: 118525-40-9
Cat. No.: VC0530340
Molecular Formula: C21H20O6
Molecular Weight: 368.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Icaritin is a member of flavones. Icaritin has been used in trials studying the treatment of Solid Tumors, Metastatic Breast Cancer, and Hepatocellular Carcinoma (HCC). Icaritin is a natural product found in Epimedium acuminatum, Epimedium diphyllum, and other organisms with data available. |
|---|---|
| CAS No. | 118525-40-9 |
| Molecular Formula | C21H20O6 |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | 3,5,7-trihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one |
| Standard InChI | InChI=1S/C21H20O6/c1-11(2)4-9-14-15(22)10-16(23)17-18(24)19(25)20(27-21(14)17)12-5-7-13(26-3)8-6-12/h4-8,10,22-23,25H,9H2,1-3H3 |
| Standard InChI Key | TUUXBSASAQJECY-UHFFFAOYSA-N |
| SMILES | O=C1C(O)=C(C2=CC=C(OC)C=C2)OC3=C(C/C=C(C)\C)C(O)=CC(O)=C13 |
| Canonical SMILES | CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=CC=C(C=C3)OC)O)C |
| Appearance | Solid powder |
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